Cas no 61854-60-2 (Quinoline, 6-chloro-2-methyl-8-nitro-)

• Product Name: Quinoline, 6-chloro-2-methyl-8-nitro-
• CAS No: 61854-60-2
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 464593
• PubChem ID: 10977060
• Update Time: 2025-04-19

Quinoline, 6-chloro-2-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-chloro-2-methyl-8-nitro-
• 6-chloro-2-methyl-8-nitroquinoline
• DTXSID90450494
• 61854-60-2
• SCHEMBL10698487

• Inchi： 1S/C10H7ClN2O2/c1-6-2-3-7-4-8(11)5-9(13(14)15)10(7)12-6/h2-5H,1H3
• InChI Key： YZQDFZQKPPIIMZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C=1)=CC=C(C)N=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.01971
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03